Cas no 885270-73-5 (2-Amino-4-Boc-amino-phenylchloride)

2-Amino-4-Boc-amino-phenylchloride structure
885270-73-5 structure
Product Name:2-Amino-4-Boc-amino-phenylchloride
CAS No:885270-73-5
MF:C11H15ClN2O2
MW:242.702001810074
MDL:MFCD04114552
CID:710751
PubChem ID:53420686
Update Time:2024-10-26

2-Amino-4-Boc-amino-phenylchloride Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(3-amino-4-chlorophenyl)-, 1,1-dimethylethyl ester
    • (3-Amino-4-chloro-phenyl)-carbamic acid tert-butyl ester
    • (3-AMINO-4-CHLOROPHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
    • tert-Butyl (3-amino-4-chlorophenyl)carbamate
    • tert-butyl N-(3-amino-4-chlorophenyl)carbamate
    • (3-amino-4-chlorophenyl)-carbamic acid tert-butyl ester
    • 1,1-dimethylethyl (3-amino-4-chlorophenyl)carbamate
    • 2-Amino-4-Boc-amino-phenylchloride
    • TERT-BUTYL 3-AMINO-4-CHLOROPHENYLCARBAMATE
    • 1,1-Dimethylethyl N-(3-amino-4-chlorophenyl)carbamate (ACI)
    • Carbamic acid, (3-amino-4-chlorophenyl)-, 1,1-dimethylethyl ester (9CI)
    • EN300-315133
    • MFCD04114552
    • tert-Butyl(3-amino-4-chlorophenyl)carbamate
    • DB-077355
    • 885270-73-5
    • AS-30165
    • DTXSID00697656
    • CS-0083456
    • AB18558
    • (3-Amino-4-chloro-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
    • DBQDDWSYKOTBGD-UHFFFAOYSA-N
    • SCHEMBL4013659
    • AKOS022364436
    • MDL： MFCD04114552
    • Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,13H2,1-3H3,(H,14,15)
    • InChI Key： DBQDDWSYKOTBGD-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=C(N)C(Cl)=CC=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 242.08200
  • Monoisotopic Mass: 242.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35000
  • LogP: 3.92340

2-Amino-4-Boc-amino-phenylchloride Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37

2-Amino-4-Boc-amino-phenylchloride Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-4-Boc-amino-phenylchloride Pricemore >>

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2-Amino-4-Boc-amino-phenylchloride Production Method

Production Method 1

635-22-3 635-22-3
24424-99-5 24424-99-5
885270-73-5 885270-73-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  20 h, reflux
2.1 Catalysts: Iron chloride (FeCl3) Solvents: Methanol ;  10 min, reflux
2.2 Reagents: Hydrazine hydrate (1:1) ;  reflux; 1 h, reflux
Reference
Differential BET Bromodomain Inhibition by Dihydropteridinone and Pyrimidodiazepinone Kinase Inhibitors
Karim, Rezaul Md; et al, Journal of Medicinal Chemistry, 2021, 64(21), 15772-15786

Production Method 2

503524-47-8 503524-47-8
885270-73-5 885270-73-5
Reaction Conditions
1.1 Catalysts: Iron chloride (FeCl3) Solvents: Methanol ;  10 min, reflux
1.2 Reagents: Hydrazine hydrate (1:1) ;  reflux; 1 h, reflux
Reference
Differential BET Bromodomain Inhibition by Dihydropteridinone and Pyrimidodiazepinone Kinase Inhibitors
Karim, Rezaul Md; et al, Journal of Medicinal Chemistry, 2021, 64(21), 15772-15786

Production Method 3

635-22-3 635-22-3
34619-03-9 34619-03-9
885270-73-5 885270-73-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  28 h, reflux
2.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Palladium Solvents: Methanol ;  10 h, reflux
Reference
Design, Synthesis, and Characterization of a Fluorescence Polarization Pan-BET Bromodomain Probe
Paulson, Carolyn N.; et al, ACS Medicinal Chemistry Letters, 2018, 9(12), 1223-1229

2-Amino-4-Boc-amino-phenylchloride Raw materials

2-Amino-4-Boc-amino-phenylchloride Preparation Products

2-Amino-4-Boc-amino-phenylchloride Related Literature

885270-73-5 (2-Amino-4-Boc-amino-phenylchloride) Related Products

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